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Compound of Interest

Compound Name: SHP389

Cat. No.: B15574588

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with SHP389, an allosteric SHP2 inhibitor. The
following procedures are based on best practices for handling potent, novel chemical
compounds in a laboratory setting.

Disclaimer: As "SHP389" is not a publicly documented substance with a specific Safety Data
Sheet (SDS), this guidance is illustrative. Always consult the specific SDS for any chemical you
handle and adapt these procedures accordingly.

Personal Protective Equipment (PPE)

To minimize exposure to SHP389, the following personal protective equipment is mandatory.[1]
A thorough risk assessment should be conducted to determine if additional PPE is required for
specific procedures.[]
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PPE Category

Item

Specifications & Use

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact.[2] For
prolonged handling or when
higher protection is needed,
consider double-gloving or
using Silver Shield gloves
underneath nitrile gloves.[2]
Change gloves immediately

upon contamination.[2]

Eye and Face Protection

Safety Glasses with Side-
Shields

Minimum requirement for
working with or around
hazardous materials.[2] Must
be marked with "Z87" to signify
adherence to ANSI Z87.1
standards.[2]

Chemical Splash Goggles

Required when there is a risk
of splashes.[2][3]

Face Shield

Must be worn in addition to
safety glasses or goggles
when there is a significant
splash hazard, such as when
preparing stock solutions or

handling larger volumes.[2][3]

Body Protection

Laboratory Coat

A standard lab coat is the

minimum requirement.[2] For
procedures with a higher risk
of contamination, consider a

disposable gown.

Respiratory Protection

Air-Purifying Respirator

The use of a respirator should
be determined by a risk
assessment, especially when
handling the solid compound

or when there is a potential for

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

aerosol generation.[3] If
required, users must be part of
a respiratory protection
program that includes medical
evaluation and fit testing.[3] All
handling of the solid
compound should be
performed in a certified

chemical fume hood.

Foot Protection Closed-toe Shoes

Required for all laboratory
work.[3]

Operational and Disposal Plans

Storage Plan:

Form Condition

Duration

Room temperature in a

Refer to manufacturer's

Solid Compound desiccator, protected from o
] specifications.
light.
Stock Solutions 2-8°C, protected from light. Up to one week.[1]
-20°C or -80°C (aliquoted to Up to 1 month at -20°C, and
avoid freeze-thaw cycles). up to 6 months at -80°C.[4]

Handling Procedures:

» Weighing: All weighing of the solid compound must be conducted in a chemical fume hood.

[1] Use anti-static weigh paper.[1]

» Dissolving: Slowly add solvent to the solid to prevent aerosolization.[1]

 Liquid Handling: Always handle solutions of SHP389 within a fume hood.[1] Use positive

displacement pipettes for accurate and safe handling of volatile or viscous liquids.[1]
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Emergency Procedures:[1]

Exposure Route

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes and
remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, administer oxygen. Seek medical
attention.
i Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.

Spill Response:[1]

Evacuate and secure the area.

o Alert colleagues and the laboratory supervisor.

o For small spills, wear appropriate PPE, cover the spill with an absorbent material, and clean

the area with a suitable decontaminating agent.

o Collect all contaminated materials in a sealed, labeled hazardous waste container.

o For large spills, or if you are unsure how to proceed, contact Environmental Health and

Safety.

Disposal Plan:

All waste contaminated with SHP389 must be treated as hazardous chemical waste.[1]
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Waste Type Disposal Procedure

Contaminated PPE, weigh paper, and other
) solid materials should be collected in a
Solid Waste .
designated, sealed, and labeled hazardous

waste container.[1]

Unused solutions and contaminated solvents

should be collected in a clearly labeled, sealed
Liquid Waste hazardous waste container.[1] Do not mix with

other chemical wastes unless compatibility has

been confirmed.

Needles, syringes, and other contaminated
Sharps sharps must be disposed of in a designated

sharps container.[1]

Quantitative Data

The following table summarizes the in vitro potency of SHP389.

Assay IC50 (nM)
SHP2 Biochemical Assay 36[4][5]
p-ERK Cellular Assay 36[4][5]

Experimental Protocols

p-ERK Cellular Assay Protocol:

This protocol outlines a general method for determining the effect of SHP389 on the
phosphorylation of ERK, a downstream effector in the MAPK signaling pathway.[5][6]

o Cell Culture: Plate cells at a suitable density in a multi-well plate and allow them to adhere

overnight.
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o Compound Treatment: Treat cells with varying concentrations of SHP389 or a vehicle control
(e.g., DMSO) for a predetermined time.

e Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with a suitable lysis buffer
containing protease and phosphatase inhibitors.

e Protein Quantification: Determine the protein concentration of each lysate using a standard
method such as a BCA assay.

» Western Blotting:

o Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a
PVDF membrane.

o Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in
TBST).

o Incubate the membrane with a primary antibody specific for phosphorylated ERK (p-ERK).

o Wash the membrane and then incubate with an appropriate HRP-conjugated secondary
antibody.

o Detect the signal using an enhanced chemiluminescence (ECL) substrate.
o Strip the membrane and re-probe with an antibody for total ERK as a loading control.

» Data Analysis: Quantify the band intensities for p-ERK and total ERK. Normalize the p-ERK
signal to the total ERK signal for each sample.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15574588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

SHP389 Handling and Experimental Workflow
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Caption: Workflow for handling SHP389 and conducting an in vitro experiment.
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SHP2 Signaling Pathway and SHP389 Inhibition
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Caption: SHP389 inhibits the SHP2-mediated activation of the RAS-MAPK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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